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Compound of Interest

Compound Name: Dimethyl 4-bromophthalate

Cat. No.: B1312631

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dimethyl 4-
bromophthalate, a chemical intermediate used in various research and development
applications. The following sections detail the physical and chemical properties, hazard
identification, handling and storage procedures, and emergency protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Dimethyl 4-bromophthalate is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.

Table 1: Physical and Chemical Properties of Dimethyl 4-bromophthalate
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Property Value

CAS Number 87639-57-4

Molecular Formula C10H9BrOa

Molecular Weight 273.08 g/mol

Appearance White to off-white solid or crystalline powder
Melting Point 33-42 °C

Boiling Point 177-178 °C at 13 Torr

Flash Point 138 °C

Hazard Identification and GHS Classification

Dimethyl 4-bromophthalate is classified as a hazardous substance. A summary of its GHS

classification is provided in Table 2.

Table 2: GHS Hazard Classification

Hazard Class Hazard Category

Hazard Statement

Skin corrosion/irritation Category 2

H315: Causes skin irritation

Serious eye damage/eye

H319: Causes serious eye

o Category 2A N
irritation irritation
Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory Category 3

tract irritation)

irritation

Pictogram:

laalt text

Signal Word: Warning
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Precautionary Statements

The following precautionary statements (Table 3) should be strictly adhered to when handling

Dimethyl 4-bromophthalate.[1]

Table 3: GHS Precautionary Statements
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel

unwell.

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362

and wash before reuse.
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.

P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Toxicological Information

Specific quantitative toxicity data, such as LD50 values, for Dimethyl 4-bromophthalate are
not readily available in published literature. However, to provide a conservative estimate of its
potential toxicity, data for the related compound Dimethyl Phthalate (CAS: 131-11-3) is
presented in Table 4. It is crucial to note that while structurally related, the toxicological
properties of Dimethyl 4-bromophthalate may differ.

Table 4: Acute Toxicity Data for Dimethyl Phthalate (CAS: 131-11-3)

Route of Exposure Species LD50 Value

Oral Rat 6800 mg/kg[2]
Dermal Rat >38000 mg/kg[2][3]
Dermal Guinea Pig >4800 mg/kg[3]

Dimethyl Phthalate is reported to cause minimal skin and eye irritation in animal studies.[3]

Experimental Protocol: Safe Handling Procedure

The following is a general protocol for the safe handling of Dimethyl 4-bromophthalate in a
laboratory setting. This protocol is based on the synthesis procedure found in the literature and
general best practices for handling solid chemicals.[1]

Objective: To safely handle and use Dimethyl 4-bromophthalate for experimental purposes
while minimizing exposure and risk.
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Materials:

Dimethyl 4-bromophthalate

Appropriate solvents and reagents for the experiment

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Chemical fume hood

Spatula, weighing paper, and other necessary lab equipment

Labeled waste container

Procedure:

e Preparation:
o Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.
o Verify that the safety shower and eyewash station are accessible and operational.
o Don all required PPE before handling the chemical.

e Weighing and Dispensing:

o Perform all weighing and dispensing of Dimethyl 4-bromophthalate inside a certified
chemical fume hood to avoid inhalation of dust particles.

o Use a clean spatula and weighing paper.

o Carefully transfer the desired amount of the solid to the reaction vessel.

o Close the container of Dimethyl 4-bromophthalate tightly immediately after use.
e Experimental Use:

o Conduct all subsequent experimental steps involving Dimethyl 4-bromophthalate within
the chemical fume hood.
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o Avoid direct contact with the skin and eyes.

o If heating is required, use a well-controlled heating mantle and monitor the reaction
closely.

e Waste Disposal:

o Dispose of all waste materials, including contaminated weighing paper, gloves, and any
residual chemical, in a clearly labeled hazardous waste container.

o Follow all institutional and local regulations for hazardous waste disposal.
» Decontamination:

o Clean the work area and any contaminated equipment thoroughly with an appropriate
solvent.

o Wash hands thoroughly with soap and water after the procedure is complete and before
leaving the laboratory.

Visualizations

Diagram 1: Safe Handling Workflow for Dimethyl 4-bromophthalate
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Dimethyl 4-bromophthalate.

Diagram 2: Emergency Response for Accidental Exposure
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Caption: Emergency response procedures for accidental exposure to Dimethyl 4-
bromophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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